3-Ethyl-4-methylpyridine

Specification

• CAS No.: 529-21-5
• Molecular Formula: C8H11N
• Molecular Weight: 121.18 g/mol
• IUPAC Name: 3-ethyl-4-methylpyridine
• Standard InChI: InChI=1S/C8H11N/c1-3-8-6-9-5-4-7(8)2/h4-6H,3H2,1-2H3
• Standard InChI Key: JDQNYWYMNFRKNQ-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CN=C1)C
• Canonical SMILES: CCC1=C(C=CN=C1)C
• Boiling Point: 198.0 °C

Introduction

Chemical Identity and Structure

3-Ethyl-4-methylpyridine (CAS No. 529-21-5) is an organic heterocyclic compound with a pyridine ring structure substituted with an ethyl group at position 3 and a methyl group at position 4. The compound has several synonyms in scientific literature, including:

• β-Collidine

• 3-Ethyl-4-picoline

• 3-Ethyl-γ-picoline

• 4-Methyl-3-ethylpyridine

• β-Ethyl-γ-methylpyridine

The compound has a molecular formula of C₈H₁₁N with a molecular weight of 121.18 g/mol. Its structure features a nitrogen-containing six-membered aromatic ring with the two alkyl substituents positioned adjacent to each other, which influences its chemical reactivity and physical properties.

Physical and Chemical Properties

3-Ethyl-4-methylpyridine possesses distinct physical and chemical properties that determine its behavior in various applications. These properties are summarized in the following table:

Property	Value
Melting point	6-8°C
Boiling point	195-196°C
Density	0.936 g/cm³
Refractive index	1.465
Flash point	195-196°C
Recommended storage temperature	2-8°C
pKa	6.25±0.18 (Predicted)
LogP	2.180 (estimated)

The compound exists as a liquid at room temperature, with a relatively low melting point and a high boiling point characteristic of substituted pyridines. Its LogP value of 2.18 indicates moderate lipophilicity, suggesting a balance between hydrophilic and hydrophobic properties that can be advantageous in certain applications.

Classification Parameter	Designation
GHS Symbol	GHS06
Signal word	Warning
Hazard class	8
Packing group	III
Hazard codes	Xi (Irritant)

Type	Codes/Statements
Hazard statements	H301-H315-H319-H335
Risk statements	20/21/22-36/37/38
Precautionary statements	P261-P280a-P301+P310a-P305+P351+P338-P405-P501a
Safety statements	26-36/37/39-36

These classifications indicate that 3-ethyl-4-methylpyridine is toxic if swallowed (H301), causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Appropriate personal protective equipment should be used when handling this substance, including gloves, eye protection, and adequate ventilation.

Applications and Uses

Perfumery Applications

One of the primary applications of 3-ethyl-4-methylpyridine is in the fragrance industry. It has been suggested for use in perfume compositions of non-floral character. The compound demonstrates excellent blending properties with several natural extracts and fragrance components:

• Blends exceptionally well with Oakmoss and Vetiver, supporting and modifying their earthy-mossy notes

• Produces novel Fougere accords when combined with Amylsalicylate, Cedarwood, Lavender, and Amylvinylcarbinol

• Contributes unique olfactory characteristics to complex perfume formulations

These properties make it a valuable ingredient in the creation of masculine fragrances and certain specialty perfume compositions where earthy, woody notes are desired.

Research Applications

Beyond its commercial applications in perfumery, 3-ethyl-4-methylpyridine serves as an important research compound in various scientific studies. Its structural features make it useful as:

• A starting material or intermediate in organic synthesis

• A model compound for studying pyridine degradation pathways

• A reference standard in analytical chemistry

Manufacturer	Product Number	Purity	Package Size	Price (USD)
American Custom Chemicals Corporation	CHM0010443	95.00%	5g	$1,075.27
Chemenu	CM171879	95%	5g	$282.00
Alichem	529215	Not specified	5g	$400.00

The relatively high cost per gram suggests that 3-ethyl-4-methylpyridine is primarily used in research applications or high-value specialty products rather than large-scale industrial processes.

Spectroscopic Properties

3-Ethyl-4-methylpyridine has been characterized using various spectroscopic techniques. The National Institute of Standards and Technology (NIST) maintains infrared spectral data for this compound in its database. The IR spectrum in gas phase shows characteristic absorption bands corresponding to:

• C-H stretching vibrations from the methyl and ethyl groups

• C=C and C=N stretching vibrations from the pyridine ring

• C-H bending vibrations

• Ring breathing modes typical of pyridine derivatives